![molecular formula C12H13ClN2O2 B153158 tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate CAS No. 214147-60-1](/img/structure/B153158.png)
tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate
Overview
Description
“tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate” is a compound that contains an imidazole moiety . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It is a white or colorless solid that is highly soluble in water and other polar solvents .
Synthesis Analysis
The synthesis of imidazole-containing compounds has been extensively studied . For instance, Roopashree et al. synthesized 2-(5-butyl-3-chloro-1-substituted-1H-pyrrol-2-yl)-1H-benzo[d]imidazole and evaluated it for antitumor activity . Another example is the synthesis of 1,2,4-trisubstituted imidazoles from the reaction of acetophenones and benzylic amines .Molecular Structure Analysis
The molecular structure of “tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate” includes an imidazole ring, which is a five-membered heterocyclic moiety that contains three carbon atoms, two nitrogen atoms, and two double bonds .Chemical Reactions Analysis
Imidazole-containing compounds are known for their broad range of chemical and biological properties . They have been used as synthons in the development of new drugs .Scientific Research Applications
Medicinal Chemistry and Drug Development
Field:
Medicinal chemistry and drug discovery.
Summary:
Imidazoles are essential building blocks in the development of new drugs. tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate can serve as a precursor for designing novel pharmaceutical compounds. Researchers explore its potential as a scaffold for creating molecules with specific biological activities.
Methods and Experimental Procedures:
Results and Outcomes:
Researchers have successfully developed novel imidazole-based compounds using tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate as a starting material. These derivatives exhibit promising pharmacological profiles, including antitumor, antimicrobial, and anti-inflammatory activities .
Material Science and Coordination Chemistry
Field:
Materials science and coordination chemistry.
Summary:
Imidazoles serve as ligands in coordination complexes. tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate derivatives can be used to synthesize metal complexes with interesting properties.
Methods and Experimental Procedures:
Results and Outcomes:
Metal complexes containing imidazole ligands exhibit diverse properties, including catalytic activity, luminescence, and magnetic behavior. These materials find applications in sensors, catalysis, and electronic devices.
These are just three of the six unique applications. The versatility of tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate extends to other fields such as organic synthesis, catalysis, and materials science. Researchers continue to explore its potential, making it a valuable compound in scientific research . If you’d like more details on the remaining applications, feel free to ask! 😊
Future Directions
properties
IUPAC Name |
tert-butyl 2-chlorobenzimidazole-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN2O2/c1-12(2,3)17-11(16)15-9-7-5-4-6-8(9)14-10(15)13/h4-7H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSCSJISDXDCCGL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2=CC=CC=C2N=C1Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 2-chloro-1H-benzo[d]imidazole-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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